![molecular formula C21H24N2O3 B2999596 N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(m-tolyloxy)acetamide CAS No. 954000-39-6](/img/structure/B2999596.png)
N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(m-tolyloxy)acetamide
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Description
N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.
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Scientific Research Applications
Structural Aspects and Properties Research into the structural aspects of similar amide-containing isoquinoline derivatives has shown that these compounds can form crystalline salts and inclusion compounds with distinct fluorescence emissions when treated with different acids or host molecules. This property could be leveraged in developing new materials with specific optical properties (Karmakar, Sarma, & Baruah, 2007).
Antimalarial Activity A series of compounds related to the structure of N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(m-tolyloxy)acetamide have been evaluated for their antimalarial activity. Quantitative structure-activity relationship (QSAR) studies have identified key physicochemical properties correlating with increased antimalarial potency, offering insights into the design of new antimalarial agents (Werbel et al., 1986).
Antiproliferative Activities Certain derivatives of this compound have demonstrated significant antiproliferative activities against various human cancer cell lines. This suggests the potential of these compounds in cancer research and therapy, particularly for targeting specific cancer types with high specificity and low toxicity to healthy cells (Chen et al., 2013).
Selective Fluorescent Sensors The development of selective fluorescent sensors based on quinoline derivatives for distinguishing metal ions highlights another research application of such compounds. This could have implications for environmental monitoring, biomedical imaging, and the development of diagnostic tools (Zhou et al., 2012).
Synthetic Methodologies Research into the synthesis of related compounds has contributed to the advancement of synthetic methodologies, providing efficient routes to a wide array of quinoline derivatives. This has implications for the pharmaceutical industry, where these methods can streamline the production of drug candidates (Wenpeng et al., 2014).
Properties
IUPAC Name |
2-(3-methylphenoxy)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-3-21(25)23-11-5-7-16-13-17(9-10-19(16)23)22-20(24)14-26-18-8-4-6-15(2)12-18/h4,6,8-10,12-13H,3,5,7,11,14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SINOMBIJMQUIBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.